Cas no 1416439-44-5 (1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride)

1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride is a fluorinated cyclobutylamine derivative with a trifluoromethylphenyl substituent, offering unique structural and electronic properties. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and drug discovery. The cyclobutane ring introduces conformational rigidity, which can improve binding affinity and selectivity in target interactions. As a hydrochloride salt, it ensures improved solubility and handling characteristics. This compound is particularly useful in the synthesis of bioactive molecules, serving as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science applications. Its well-defined chemical properties facilitate precise modifications for tailored research and industrial uses.
1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride structure
1416439-44-5 structure
Product Name:1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride
CAS No:1416439-44-5
MF:C11H13ClF3N
MW:251.675832509995
MDL:MFCD17392718
CID:4597626
PubChem ID:71742695
Update Time:2025-10-31

1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(Trifluoromethyl)phenyl]cyclobutanamine hydrochloride
    • 1-[2-(TRIFLUOROMETHYL)PHENYL]CYCLOBUTAN-1-AMINE HCL
    • 1-[2-(trifluoromethyl)phenyl]cyclobutan-1-amine hydrochloride
    • 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride
    • MDL: MFCD17392718
    • Inchi: 1S/C11H12F3N.ClH/c12-11(13,14)9-5-2-1-4-8(9)10(15)6-3-7-10;/h1-2,4-5H,3,6-7,15H2;1H
    • InChI Key: KIOQKOXLQMDDLN-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2C(F)(F)F)(N)CCC1.[H]Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride Security Information

1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride Pricemore >>

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Additional information on 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride

Comprehensive Overview of 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride (CAS No. 1416439-44-5)

1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride (CAS No. 1416439-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a cyclobutane ring substituted with a trifluoromethylphenyl group and an amine functionality, which is further stabilized as a hydrochloride salt. This molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially in areas such as central nervous system (CNS) disorders and inflammatory diseases. The trifluoromethyl group is known to improve lipophilicity and membrane permeability, making it a critical feature in modern drug design.

The synthesis of CAS No. 1416439-44-5 involves multi-step organic reactions, including cyclobutanation and amine protection/deprotection strategies. Its hydrochloride salt form ensures better solubility and handling characteristics, which are essential for laboratory and industrial-scale applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity.

From an industrial perspective, 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with global trends toward eco-friendly chemical production, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in material science. Its rigid cyclobutane core and aromatic trifluoromethyl moiety make it a candidate for designing advanced polymers and liquid crystals. Such applications are often explored in academic and industrial research, as evidenced by the growing number of patents and publications referencing CAS No. 1416439-44-5.

For researchers and procurement specialists, understanding the stability and storage conditions of 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride is crucial. The compound typically requires storage in a cool, dry environment to prevent degradation. Safety data sheets (SDS) provide detailed guidelines on handling, though it is not classified as a hazardous material under standard regulations.

In summary, 1-2-(Trifluoromethyl)PhenylCyclobutan-1-Amine Hydrochloride (CAS No. 1416439-44-5) represents a versatile and high-value chemical entity with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features and alignment with contemporary research trends ensure its continued relevance in scientific and industrial communities.

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